Cas no 28749-63-5 (1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?))

• Product Name: 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?)
• CAS No: 28749-63-5
• MF: C₂₈H₂₉Na₂O₇P
• MW: 554.478971242905
• MDL: MFCD00005908
• CID: 276200
• PubChem ID: 112524
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?)
• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methyle...
• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,
• THYMOLPHTHALEIN MONOPHOSPHATE DISODIUM SALT
• Sodium thymolphthalein monophosphate.
• Thymolphthalein monophosphate hydrate disodium salt
• THYMOLPHTHALEIN MONOPHOSPHATE SODIUM SALT
• THYMOLPHTHALEIN MONOPHOSPHORIC ACID,DISODIUM SALT
• Thymolphthalein monophosphoric acid,disodium salt,pure
• Tmp(ThymolphthaleinMonophosphate),DisodiumSalt
• TMP,DISODIUM SALT
• TMP,disodium salt Thymolphthalein monophosphoric acid,disodium salt
• 1(3H)-Isobenzofuranone, 3-(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-3-(2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl)-, sodium salt (1:2)
• disodium;[4-[1-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-3-oxo-2-benzofuran-1-yl]-5-methyl-2-propan-2-ylphenyl] phosphate
• sodium 4-(1-(4-hydroxy-5-isopropyl-2-methylphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)-2-isopropyl-5-methylphenyl phosphate
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, sodium salt (1:2)
• 1(3H)-Isobenzofuranone, 3-(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-3-(2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl)-, disodium salt
• DTXSID90890917
• 62796-27-4
• 28749-63-5
• EINECS 263-733-7
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, sodium salt
• AKOS024371026
• Thymolphthalein monophosphate, sodium salt
• FT-0638804
• NS00088520
• Thymolphthalein monophosphoric acid disodium salt
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, disodium salt
• J-004927
• Thymolphthalein phosphate, disodium salt
• THYMOLPHTHALEIN MONOPHOSPHATE DISODIUM*A PPROX. 98%
• Disodium 4-(3-(4-hydroxy-5-isopropyl-o-tolyl)-1-oxo-3H-isobenzofuran-3-yl)-6-isopropyl-m-tolyl phosphate
• Thymolphthalein monophosphate, disodium salt
• DB-047449

• MDL： MFCD00005908
• Inchi： 1S/C28H31O7P.2Na/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(30)34-28)24-14-21(16(3)4)26(12-18(24)6)35-36(31,32)33;;/h7-16,29H,1-6H3,(H2,31,32,33);;/q;2*+1/p-2
• InChI Key： SQUIXVJVXGLUIW-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC1=CC(C)=C(C=C1C(C)C)C1(C2C=CC=CC=2C(=O)O1)C1C=C(C(=CC=1C)O)C(C)C.[Na+].[Na+]

Computed Properties

• Exact Mass: 554.14500
• Monoisotopic Mass: 510.18074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Beige to yellow crystal powder
• Density: 1.306
• Boiling Point: 667.1°Cat760mmHg
• Flash Point: 357.3°C
• PSA: 128.76000
• LogP: 7.06600
• Solubility: Not determined

1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?) Security Information

• Safety Instruction： S24/25
• Storage Condition：0-6°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones